Cas no 14366-69-9 (Benzene, 1-chloro-4-[(4-chlorobutyl)thio]-)

Benzene, 1-chloro-4-[(4-chlorobutyl)thio]- structure
14366-69-9 structure
Product Name:Benzene, 1-chloro-4-[(4-chlorobutyl)thio]-
CAS No:14366-69-9
MF:C10H12Cl2S
MW:235.173279762268
CID:1313609
Update Time:2024-08-18

Benzene, 1-chloro-4-[(4-chlorobutyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-4-[(4-chlorobutyl)thio]-
    • Inchi: 1S/C10H12Cl2S/c11-7-1-2-8-13-10-5-3-9(12)4-6-10/h3-6H,1-2,7-8H2
    • InChI Key: MVGSZOMOXALVBD-UHFFFAOYSA-N
    • SMILES: C1(Cl)=CC=C(SCCCCCl)C=C1

Computed Properties

  • Exact Mass: 234.00386
  • Monoisotopic Mass: 234.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.3A^2

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • Boiling Point: 180 °C(Press: 12 Torr)
  • PSA: 0
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